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Compound of Interest

Compound Name: Norfluoxetine

Cat. No.: B159337

Essential Safety and Handling of Norfluoxetine

Norfluoxetine, the active metabolite of fluoxetine, requires careful handling in a laboratory
setting to mitigate potential health risks. This guide provides essential safety protocols,
personal protective equipment (PPE) recommendations, and disposal procedures for
researchers, scientists, and drug development professionals. Adherence to these guidelines is
crucial for ensuring a safe laboratory environment.

Hazard Identification and Quantitative Data

Norfluoxetine is classified as a hazardous substance with several potential health effects. It is
known to cause skin irritation and serious eye damage.[1][2][3] Ingestion may be harmful, and
prolonged or repeated exposure may lead to organ damage.[2][3][4] The following table
summarizes the available quantitative data on the hazardous properties of Norfluoxetine and
its parent compound, Fluoxetine.
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Parameter Value Compound Source
Occupational . )
o No data available Norfluoxetine TargetMol SDS
Exposure Limit (OEL)
Lilly-Specific OEL (8- ) o
50 pg/m3 Fluoxetine HCI Eli Lilly SDS
hr TWA)
Lilly-Specific OEL (12- ] o
30 pg/ms3 Fluoxetine HCI Eli Lilly SDSJ[3]
hr TWA)
EC50 (Effect on C. )
o 10.1 mg/L Norfluoxetine PubMed Central[5]
elegans activity)
EC50 (Effect on C. ]
) 14.22 mg/L Norfluoxetine PubMed Central[5]
elegans chemotaxis)
Human Plasma ) )
>3000 nmol/L Norfluoxetine Svelic[2]

Concentration (Toxic)

Note: TWA (Time-Weighted Average), EC50 (Half-maximal effective concentration). The OEL
for Fluoxetine HCl is provided as a reference due to the absence of a specific OEL for
Norfluoxetine.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling Norfluoxetine is essential to minimize exposure and ensure
safety. The following steps should be followed:

e Preparation and Engineering Controls:

o All work with Norfluoxetine should be conducted in a designated area, such as a
chemical fume hood, to minimize inhalation exposure.[3][6]

o Ensure that an emergency eyewash station and safety shower are readily accessible.

o Before handling, review the Safety Data Sheet (SDS) for Norfluoxetine.[7]
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» Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a face
shield.[3][8][5]

o Hand Protection: Chemical-resistant, impervious gloves (e.g., nitrile) must be worn.[3][8][5]
Inspect gloves for any tears or punctures before use.

o Body Protection: A lab coat or other protective clothing is required to prevent skin contact.

[8I(51[7]

o Respiratory Protection: Under normal conditions with adequate ventilation (i.e., in a fume
hood), respiratory protection is not required. If there is a risk of generating dust or
aerosols, or if exposure limits may be exceeded, a NIOSH-approved respirator should be
used.[3][8]

e Handling and Use:

[e]

Avoid all personal contact, including inhalation and contact with skin and eyes.[7]

o

Avoid the formation of dust and aerosols.[8]

[¢]

When handling, do not eat, drink, or smoke.[7]

[¢]

Use non-sparking tools to prevent ignition sources.[8]

[e]

Keep containers securely sealed when not in use.[7]
e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated area.[8]

o Store away from incompatible materials and foodstuffs.[8]

Disposal Plan

Norfluoxetine and any contaminated materials are considered hazardous waste and must be
disposed of according to institutional, local, state, and federal regulations.[6]
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Waste Segregation and Collection:

o Collect all Norfluoxetine waste, including the pure compound, contaminated solutions,
and disposable labware (e.g., pipette tips, gloves, vials), in a designated, leak-proof
hazardous waste container.[6]

Labeling:

o Clearly label the hazardous waste container with "Norfluoxetine Waste" and include the
associated hazard symbols (e.g., "Toxic," "Irritant").[6]

Storage of Waste:

o Store the sealed waste container in a designated, secure area away from incompatible
materials until it is collected by a licensed hazardous waste disposal service or the
institution's Environmental Health and Safety (EHS) department.[6]

Final Disposal:

o The final disposal method for hazardous pharmaceutical waste is typically incineration at a
permitted facility.[6]

o Under no circumstances should Norfluoxetine be disposed of down the drain or in regular
trash.[6]

Emergency Response Plan
In the event of a spill or exposure, immediate action is necessary.
e Spill Management:
o Minor Spill:
» Evacuate the immediate area.
» Wear appropriate PPE, including respiratory protection if dust is present.

= Absorb the spill with an inert material (e.g., vermiculite, sand).
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= Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.[6]

» Clean the spill area with a suitable decontamination solution.
o Major Spill:
» Evacuate the laboratory and alert others in the vicinity.
» Contact your institution's EHS department or emergency response team immediately.

» Prevent entry to the affected area.

o Exposure Response:

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at
least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation
persists.[8]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[8]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

o Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[8]

Visual Guides

The following diagrams illustrate the standard workflow for handling Norfluoxetine safely and
the decision-making process for responding to a chemical spill.
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Standard workflow for safely handling Norfluoxetine.
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Decision-making process for a chemical spill emergency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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